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Compound Name:
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Cat. No.: B184198
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Content Type: Technical Reference & Synthetic Guide Target Audience: Medicinal Chemists,
Process Chemists, and Drug Discovery Scientists

Executive Summary

(3-Fluoroadamantan-1-yl)methanol is a specialized bifunctional adamantane pharmacophore
used primarily in the optimization of metabolic stability during lead development. By introducing
a fluorine atom at the C3 bridgehead position of the adamantane cage, researchers can block
the primary site of Cytochrome P450-mediated hydroxylation (tertiary hydride abstraction),
significantly extending the half-life (

) of the parent scaffold while maintaining the lipophilic bulk required for hydrophobic pocket
occupancy.

This guide details the physicochemical properties, validated synthetic pathways, and structural
utility of this scaffold in modern drug design.

Physicochemical Profile
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The precise molecular weight is critical for stoichiometric calculations in high-throughput

synthesis and library generation.

Property Value

Notes

Molecular Weight 184.25 g/mol

Calculated based on

Molecular Formula

Primary identifier for the

CAS Number 106094-47-7
alcohol derivative
] ] ) ] Typical of adamantane
Physical State White crystalline solid o
derivatives
] Lower than adamantane (4.
Predicted LogP ~1.3-1.6
[1]2) due to polar -OH and -F
H-Bond Donors 1 (Hydroxyl group)
H-Bond Acceptors 2 (Fluorine and Oxygen)
(C1-C
Rotatable Bonds 1
bond)

Synthetic Architecture

The synthesis of (3-Fluoroadamantan-1-yl)methanol is most reliably achieved via the

chemoselective reduction of its carboxylic acid precursor. While Lithium Aluminum Hydride (

) is a viable reductant, the use of Borane-Tetrahydrofuran complex (

) is preferred in process chemistry due to its superior chemoselectivity and safety profile

regarding functional group tolerance.

Validated Synthetic Protocol

Precursor: 3-Fluoroadamantane-1-carboxylic acid (CAS: 103236-02-2) Reagent: Borane-THF

complex (1.0 M in THF)
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Step-by-Step Methodology:

Inert Atmosphere Setup: Flame-dry a 2-neck round-bottom flask and equip it with a magnetic
stir bar, reflux condenser, and nitrogen inlet. Maintain a positive pressure of

Solvation: Charge the flask with 3-Fluoroadamantane-1-carboxylic acid (1.0 eq). Add
anhydrous Tetrahydrofuran (THF) to achieve a concentration of 0.2 M. Cool the solution to
0°C using an ice/water bath.

Reagent Addition: Dropwise, add

(1.5 - 2.0 eq) over 20 minutes. Note: Gas evolution (
) will occur; ensure proper venting.

Reaction Propagation: Allow the reaction to warm to room temperature (RT) over 1 hour.
Subsequently, heat to reflux (66°C) for 2—4 hours to drive the reduction of the intermediate
acyloxyborane species.

Quenching (Critical): Cool the mixture back to 0°C. Carefully quench by the dropwise
addition of Methanol (MeOH) until gas evolution ceases. This destroys excess borane.

Workup: Concentrate the solvent in vacuo. Redissolve the residue in Ethyl Acetate (EtOAC)
and wash sequentially with 1M HCI (to break up boron complexes), saturated

, and brine.

Purification: Dry the organic layer over

, filter, and concentrate. Recrystallization from hexanes/EtOAc is typically sufficient, though
column chromatography (SiO2, Hex/EtOAc gradient) may be required for high purity (>98%).

Reaction Pathway Visualization

3-Fluoroadamantane- R (3-Fluoroadamantan-
1-carboxylic acid BH3-THF, 0°C to Reflux > Acyloxybo_rane MeOH Quench / H30+ > 1-yhmethanol
Intermediate
(Precursor) (Target)
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Figure 1: Chemoselective reduction pathway utilizing Borane-THF complex.

Medicinal Chemistry Utility: The "Fluorine Effect"

In drug discovery, the adamantane cage is often employed as a "space-filling" lipophilic anchor.
However, the native adamantane scaffold suffers from rapid oxidative metabolism at the tertiary
bridgehead carbons (positions 1, 3, 5, 7) by CYP450 enzymes.

(3-Fluoroadamantan-1-yl)methanol solves this via metabolic blocking:

e C-F Bond Strength: The C-F bond (~116 kcal/mol) is significantly stronger than the C-H bond
(~99 kcal/mol), rendering the C3 position resistant to hydrogen atom abstraction (the rate-
limiting step in CYP450 hydroxylation).

» Electronic Modulation: The high electronegativity of fluorine lowers the electron density of the
adamantane cage, potentially reducing the rate of oxidation at other positions via inductive
effects.

 Lipophilicity Tuning: Replacing a hydrogen with fluorine lowers the LogP compared to a
methyl group, often improving solubility and bioavailability while maintaining hydrophobic
binding interactions.

Structure-Activity Relationship (SAR) Logic
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Figure 2: Functional decomposition of the molecule demonstrating its utility in SAR

optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Organic Syntheses Procedure [orgsyn.org]

e To cite this document: BenchChem. [Technical Deep Dive: (3-Fluoroadamantan-1-
yl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b184198/docs#technical-deep-dive-3-
fluoroadamantan-1-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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